Cas no 933005-49-3 (N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide
• CAS No: 933005-49-3
• MF: C₁₈H₂₀ClN₃O₃
• MW: 361.822703361511
• CID: 5960888
• PubChem ID: 46360928
• Update Time: 2025-07-15

N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide
• AKOS002063349
• N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide
• AKOS021850707
• N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• F3407-3632
• 933005-49-3

• Inchi： 1S/C18H20ClN3O3/c1-11-3-5-15-12(7-11)8-18(24)22(21-15)10-17(23)20-13-4-6-16(25-2)14(19)9-13/h4,6,8-9,11H,3,5,7,10H2,1-2H3,(H,20,23)
• InChI Key： JBCVKEGJPAHNTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C(C=C2C(CCC(C)C2)=N1)=O)=O)OC

Computed Properties

• Exact Mass: 361.1193192g/mol
• Monoisotopic Mass: 361.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide

N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide (CAS No. 933005-49-3): A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide (CAS No. 933005-49-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The chemical structure of N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide includes a substituted phenyl ring and a hexahydrocinnoline moiety, which contribute to its biological activity and pharmacological properties.

The development of N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide has been driven by the need for new therapeutic agents with improved efficacy and safety profiles. Recent studies have highlighted its potential as an anti-inflammatory and anti-cancer agent. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a promising candidate for further investigation.

In terms of its chemical synthesis, N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide can be synthesized through a multi-step process involving the reaction of 3-chloro-4-methoxyaniline with an appropriate acetylating agent followed by the formation of the hexahydrocinnoline ring. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Pharmacological studies have shown that N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide exhibits potent anti-inflammatory activity in both in vitro and in vivo models. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, the compound shows promise in reducing inflammation in animal models of arthritis and other inflammatory diseases.

Furthermore, N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide has been investigated for its anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as the PI3K/AKT and MAPK pathways. The compound's ability to selectively kill cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy.

The safety profile of N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-y l)acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development.

In conclusion,N-(3-chloro -4 -methoxypheny l)- 2 -( 6 -methyl - 3 - ox o - 2 , 3 , 5 , 6 , 7 , 8 - hex ah ydro c inn olin - yl ) acetam ide (CAS No. 933005 -49 - 3 ) represents a promising lead compound in the development of new therapeutic agents for inflammatory and cancer-related diseases. Its unique chemical structure and biological activity make it a valuable target for further research and development in the pharmaceutical industry.